Cas no 2227758-62-3 ((3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid)
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid
- 2227758-62-3
- EN300-1765003
-
- Inchi: 1S/C6H7NO3S/c8-4(1-6(9)10)5-2-7-3-11-5/h2-4,8H,1H2,(H,9,10)/t4-/m1/s1
- InChI Key: RQZGLOZCHNIWAH-SCSAIBSYSA-N
- SMILES: S1C=NC=C1[C@@H](CC(=O)O)O
Computed Properties
- Exact Mass: 173.01466426g/mol
- Monoisotopic Mass: 173.01466426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 98.7Ų
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1765003-0.05g |
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid |
2227758-62-3 | 0.05g |
$1632.0 | 2023-09-20 | ||
| Enamine | EN300-1765003-0.1g |
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid |
2227758-62-3 | 0.1g |
$1711.0 | 2023-09-20 | ||
| Enamine | EN300-1765003-0.25g |
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid |
2227758-62-3 | 0.25g |
$1789.0 | 2023-09-20 | ||
| Enamine | EN300-1765003-0.5g |
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid |
2227758-62-3 | 0.5g |
$1866.0 | 2023-09-20 | ||
| Enamine | EN300-1765003-1.0g |
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid |
2227758-62-3 | 1g |
$1944.0 | 2023-06-03 | ||
| Enamine | EN300-1765003-2.5g |
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid |
2227758-62-3 | 2.5g |
$3809.0 | 2023-09-20 | ||
| Enamine | EN300-1765003-5.0g |
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid |
2227758-62-3 | 5g |
$5635.0 | 2023-06-03 | ||
| Enamine | EN300-1765003-10.0g |
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid |
2227758-62-3 | 10g |
$8357.0 | 2023-06-03 | ||
| Enamine | EN300-1765003-1g |
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid |
2227758-62-3 | 1g |
$1944.0 | 2023-09-20 | ||
| Enamine | EN300-1765003-5g |
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid |
2227758-62-3 | 5g |
$5635.0 | 2023-09-20 |
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid (CAS No. 2227758-62-3): An Emerging Compound in Medicinal Chemistry
(3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid (CAS No. 2227758-62-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chiral center and thiazole moiety, has shown promising activity in various biological assays and is currently being investigated for its potential in treating a range of diseases.
The chiral center at the C-3 position of the propanoic acid backbone imparts enantiomeric specificity to the molecule, which is crucial for its biological activity. The presence of the thiazole ring further enhances its pharmacological properties by providing additional functional groups that can interact with biological targets. The combination of these structural elements makes (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid a valuable candidate for drug development.
Recent studies have focused on the anti-inflammatory and antioxidant properties of this compound. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Furthermore, the compound has been shown to exhibit antioxidant activity by scavenging reactive oxygen species (ROS). In a study published in the Free Radical Biology and Medicine, (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid was found to protect cells from oxidative stress-induced damage, making it a promising candidate for the treatment of oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.
The pharmacokinetic properties of (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid have also been extensively studied. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential drug candidate. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.
In addition to its direct therapeutic applications, (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid has also been explored as a building block for the synthesis of more complex molecules. Its unique structure provides a versatile platform for chemical modifications, allowing researchers to develop derivatives with enhanced potency and selectivity. This flexibility makes it an attractive starting point for drug discovery programs targeting specific biological pathways.
The ongoing research into (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoic acid highlights its potential as a valuable tool in both basic research and drug development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will continue to play a significant role in advancing our understanding of various disease processes and contributing to the development of new therapeutic strategies.
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